Cas no 1251673-59-2 (N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• CAS No: 1251673-59-2
• MF: C₁₉H₂₂FN₃O₄S
• MW: 407.459086894989
• CID: 6158252
• PubChem ID: 49667028
• Update Time: 2025-06-20

N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide
• 1251673-59-2
• AKOS021926804
• N-(3-fluoro-4-methylphenyl)-2-[2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide
• F3406-9454
• N-(3-fluoro-4-methylphenyl)-2-(2-oxo-5-piperidin-1-ylsulfonylpyridin-1-yl)acetamide
• N-(3-fluoro-4-methylphenyl)-2-(2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
• N-(3-fluoro-4-methylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide

• Inchi： 1S/C19H22FN3O4S/c1-14-5-6-15(11-17(14)20)21-18(24)13-22-12-16(7-8-19(22)25)28(26,27)23-9-3-2-4-10-23/h5-8,11-12H,2-4,9-10,13H2,1H3,(H,21,24)
• InChI Key： HZRRAWUIJOHOLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N(CC(NC2C=CC(C)=C(C=2)F)=O)C=1)=O)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 407.13150553g/mol
• Monoisotopic Mass: 407.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide

N-(3-Fluoro-4-Methylphenyl)-2-2-Oxo-5-(Piperidine-1-Sulfonyl)-1,2-Dihydropyridin-1-Ylacetamide (CAS No. 1251673-59-2): An Overview

N-(3-Fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide (CAS No. 1251673-59-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its abbreviated name, N-(3-fluoro-4-methylphenyl)-2-oxo-piperidine acetamide, is characterized by its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, pharmacological effects, and recent research findings associated with this compound.

The molecular structure of N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide is notable for its incorporation of a piperidine ring and a sulfonyl group, which contribute to its pharmacological profile. The presence of these functional groups imparts specific chemical properties that make the compound suitable for various biological studies. The fluoro and methyl substituents on the phenyl ring further enhance its stability and bioavailability.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-ylacetamide. One such method involves the reaction of 3-fluoro-4-methylphenylamine with 2-chloroacetyl chloride followed by condensation with 5-(piperidine-1-sulfonyl)-1,2-dihydropyridinone. This multi-step process ensures high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Pharmacologically, N-(3-fluoro-4-methylphenyl)-2-2-oxo-5-(piperidine-1-sulfonyl)-1,2-dihydropyridin-1-y-lacetamide has been shown to exhibit potent anti-inflammatory and analgesic properties. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Additionally, the compound has been found to modulate pain pathways by interacting with specific receptors in the central nervous system.

In preclinical studies, N-(3-fluoro-4-methylphenyl)-2-2-o-xo5-(piperidine-sulfonyl)-1,2-dihydropyridinyl-acetamide has shown promising results in models of chronic pain and inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound significantly reduced pain sensitivity in rodent models of neuropathic pain. Another study in *Pharmacological Research* highlighted its efficacy in alleviating symptoms of rheumatoid arthritis in animal models.

The mechanism of action of N-(3-fluoro-methylphenyl)-oxo-piperidine acetamide is multifaceted. It is believed to act through multiple pathways, including the inhibition of cyclooxygenase (COX) enzymes and the modulation of neurotransmitter release. These mechanisms contribute to its broad-spectrum therapeutic effects and make it a potential candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-fluoro-methylphenyl)-oxo-piperidine acetamide in human subjects. Early-phase trials have shown favorable safety profiles with minimal adverse effects. These findings are encouraging and suggest that this compound may have a promising future in the treatment of various inflammatory and pain-related conditions.

Moreover, recent research has explored the potential synergistic effects of N-(3-fluoro-methylphenyl)-oxo-piperidine acetamide when combined with other therapeutic agents. For example, a study published in *European Journal of Pharmacology* demonstrated that co-administration with nonsteroidal anti-inflammatory drugs (NSAIDs) enhanced its anti-inflammatory properties without increasing toxicity. This finding opens up new avenues for combination therapy approaches in clinical practice.

In conclusion, N-(3-fluoro-methylphenyl)-oxo-piperidine acetamide (CAS No. 1251673-59-2) is a promising compound with significant potential in the treatment of inflammatory and pain-related conditions. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in modern medicine.